Cas no 130612-31-6 (2-(1H-1,2,4-triazol-3-yl)pyrazine)

• Product Name: 2-(1H-1,2,4-triazol-3-yl)pyrazine
• CAS No: 130612-31-6
• MF: C₆H₅N₅
• MW: 147.137399435043
• MDL: MFCD20441369
• CID: 3705912
• PubChem ID: 12145987
• Update Time: 2025-04-22

2-(1H-1,2,4-triazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 1H-1,2,4-triazol-3-yl-
• 2-(1H-1,2,4-Triazol-5-yl)pyrazine
• Pyrazine, 2-(1H-1,2,4-triazol-5-yl)-
• 2-(1H-1,2,4-triazol-3-yl)pyrazine
• AKOS005188412
• 130612-31-6
• CS-16769
• ALBB-018186
• SY355167
• 2-(4H-1,2,4-TRIAZOL-3-YL)PYRAZINE
• MFCD20441369
• CS-0103321
• STL434897
• D76344
• SCHEMBL5798242
• F3367-0181
• AKOS015960048
• AKOS006358461
• 3-(pyrazinyl)-1,2,4-triazole

• MDL： MFCD20441369
• Inchi： 1S/C6H5N5/c1-2-8-5(3-7-1)6-9-4-10-11-6/h1-4H,(H,9,10,11)
• InChI Key： UVERQPQFEHVFEB-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC=CN=2)=NC=N1

Computed Properties

• Exact Mass: 147.05449518g/mol
• Monoisotopic Mass: 147.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines